Cas no 1116339-55-9 (Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate)

• Product Name: Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate
• CAS No: 1116339-55-9
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 855135
• PubChem ID: 53487058
• Update Time: 2025-11-02

Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate
• Ethyl4-(trifluoromethyl)quinoline-2-carboxylate
• ITSCMZAPILVWDN-UHFFFAOYSA-N
• DB-060108
• SB68839
• 1116339-55-9

• Inchi： 1S/C13H10F3NO2/c1-2-19-12(18)11-7-9(13(14,15)16)8-5-3-4-6-10(8)17-11/h3-7H,2H2,1H3
• InChI Key： ITSCMZAPILVWDN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)N=C2C=CC=CC=12)(F)F

Computed Properties

• Exact Mass: 269.06636305g/mol
• Monoisotopic Mass: 269.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate

Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate (CAS 1116339-55-9): A Versatile Fluorinated Quinoline Derivative

In the realm of fluorinated heterocyclic compounds, Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate (CAS 1116339-55-9) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This trifluoromethyl-substituted quinoline derivative combines the unique electronic properties of fluorine atoms with the structural versatility of the quinoline scaffold, making it valuable for multiple applications in medicinal chemistry and material science.

The molecular structure of Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate features a quinoline core substituted with a trifluoromethyl group at the 4-position and an ethyl carboxylate moiety at the 2-position. This arrangement imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs. Such characteristics are particularly sought after in the design of bioactive molecules, where the CF3 group can significantly influence binding affinity and pharmacokinetic profiles.

Recent trends in drug discovery highlight growing interest in fluorinated building blocks, with 1116339-55-9 being frequently searched in connection with "fluorine in drug design" and "quinoline-based pharmaceuticals." The compound serves as a key intermediate in synthesizing potential therapeutic agents, particularly in developing kinase inhibitors and antimicrobial compounds. Its ethyl ester functionality offers convenient handles for further chemical modifications, making it adaptable for structure-activity relationship (SAR) studies.

Beyond pharmaceutical applications, Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate finds utility in materials science. The electron-withdrawing nature of the trifluoromethyl group makes this compound interesting for developing organic semiconductors and light-emitting materials. Researchers investigating "fluorinated organic electronics" often explore derivatives of this compound class for their tunable electronic properties and environmental stability.

The synthesis of CAS 1116339-55-9 typically involves multi-step procedures starting from appropriately substituted aniline derivatives. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting current industry priorities. Analytical characterization of this compound includes standard techniques such as ¹H/¹⁹F NMR, mass spectrometry, and HPLC purity analysis, with particular attention to the distinctive 19F NMR chemical shift of the CF₃ group.

From a commercial perspective, Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate has seen steady demand from contract research organizations and academic laboratories. Market analyses indicate growing interest in fluorinated heterocycles, driven by their expanding applications in life sciences and advanced materials. Suppliers typically offer this compound with >95% purity, with some providing custom synthesis services for specialized derivatives.

Storage and handling of 1116339-55-9 require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as hazardous under standard regulations, proper personal protective equipment is recommended when handling the compound in powder form.

The future outlook for Ethyl 4-(trifluoromethyl)quinoline-2-carboxylate appears promising, with research continuing to uncover new applications for this versatile scaffold. Emerging areas of interest include its potential in agrochemical development and as a ligand in catalytic systems. The compound's combination of quinoline aromaticity and fluorine effects ensures its relevance will persist across multiple scientific disciplines.

For researchers considering CAS 1116339-55-9 for their projects, several key considerations apply. The compound's solubility profile favors polar organic solvents, with methanol and dichloromethane being commonly used. Reaction conditions must account for the stability of both the ester group and the CF3 substituent, especially under strongly basic or reducing conditions. These practical aspects, combined with the compound's synthetic versatility, contribute to its popularity in modern chemical research.